2-(4-Chlorophenoxy)acetic Acid

• CAS No.: 122-88-3
• Product Name: 2-(4-Chlorophenoxy)acetic Acid
• Molecular Formula: C8H7ClO3
• Molecular Weight: 186.59 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)acetic acid
• Standard InChI: InChI=1S/C8H7ClO3/c9-6-1-3-7(4-2-6)12-5-8(10)11/h1-4H,5H2,(H,10,11)
• Standard InChIKey: SODPIMGUZLOIPE-UHFFFAOYSA-N
• Impurities: Reagent grade p-chlorophenoxyacetic acid was found to contain 2,4-D as an impurity (1.0%) as well as traces of 2,4-dichlorophenols.
• SMILES: C1=CC(=CC=C1OCC(=O)O)Cl
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)O)Cl
• Colorform: Prisms or needles from wate
• Melting Point: 164.0 °C; 156.5 °C
• Description: (4-chlorophenoxy)acetic acid is a chlorophenoxyacetic acid that is phenoxyacetic acid carrying a chloro substituent at position 4. It has a role as a phenoxy herbicide. It is a chlorophenoxyacetic acid and a member of monochlorobenzenes. It is a conjugate acid of a (4-chlorophenoxy)acetate.
• Related CAS: 13730-98-8 (hydrochloride salt)
• Shelf Life: It is stable at elevated temperatures (54 °C) and on exposure to metals, but degrades (30% loss in 24 hours) on exposure to sunlight.
• Solubility: 0.01 M; In water, 957 mg/L at 25 °C
• Synonyms: 2-(p-Chlorophenoxy)acetic Acid; 4-CP; 4-CPA; BI 12; HP 55; NSC 8769; NSC 9213; P 10; PCPA; Tomatone; Tomatotone; p-CPA; (4-Chlorophenoxy)acetic Acid; (p-Chlorophenoxy)acetic Acid; (p-Chlorophenoxy)acetic Acid; (4-Chlorophenoxy)acetic Acid
• Vapor Pressure: 3.2X10-4 mm Hg at 25 °C (est)
• Reference: Sidahmed, O. A., & Kliewer, W. M. (1980). Effects of Defoliation, Gibberellic Acid and 4-Chlorophenoxyacetic Acid on Growth and Composition of Thompson Seedless Grape Berries. American Journal of Enology and Viticulture, 31(2), 149-153. Retrieved from http://www.ajevonline.org/content/31/2/149
• PubChem Compound: 26229
• Last Modified: Nov 11 2021